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Compound of Interest

Compound Name: Cisd2 agonist 2

Cat. No.: B10861617 Get Quote

Application Notes and Protocols for Cisd2 Agonist 2
For Research Use Only. Not for use in diagnostic procedures.

Abstract
Cisd2 (CDGSH Iron Sulfur Domain 2) is a crucial protein localized on the endoplasmic

reticulum (ER), outer mitochondrial membrane (OMM), and mitochondria-associated

membrane (MAM)[1][2]. It plays a vital role in regulating cytosolic Ca²⁺ homeostasis,

maintaining mitochondrial function, and modulating autophagy[1][2][3]. Cisd2 agonist 2 is an

orally active, potent activator of Cisd2 with an EC50 of 191 nM. These application notes

provide detailed protocols for the solubilization and preparation of Cisd2 agonist 2 for use in

cell culture experiments, along with an overview of the Cisd2 signaling pathway.
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Property Value Reference

Chemical Name Cisd2 agonist 2 (compound 6)

CAS Number 2916371-59-8

Molecular Formula C₁₄H₁₄N₂O₄S

Molecular Weight 306.34 g/mol

Appearance White to light yellow solid

Purity >98% N/A

EC₅₀ 191 nM

Solubility and Storage
Proper solubilization and storage are critical for maintaining the activity of Cisd2 agonist 2.

Quantitative data regarding solubility in common solvents are summarized below.

Table 1: Solubility Data
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Solvent Max Solubility Molar Equivalent Notes

DMSO 100 mg/mL 326.43 mM

Requires sonication.

Use newly opened,

hygroscopic DMSO

for best results.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 8.16 mM

For in vivo

formulation; requires

sonication to achieve

a clear solution.

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL ≥ 8.16 mM

For in vivo

formulation; requires

sonication to achieve

a clear solution.

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 8.16 mM

For in vivo

formulation; requires

sonication to achieve

a clear solution.

Storage Recommendations
Solid Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

Stock Solutions (in Solvent): Aliquot into single-use vials to avoid repeated freeze-thaw

cycles.

Store at -80°C for up to 6 months.

Store at -20°C for up to 1 month.

Preparation for Cell Culture
This section provides a detailed protocol for preparing stock and working solutions of Cisd2
agonist 2 for treating cells in culture.
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Cisd2 agonist 2 powder

High-purity, anhydrous DMSO (newly opened recommended)

Sterile microcentrifuge tubes or vials

Sterile cell culture medium appropriate for your cell line

Ultrasonic water bath

Vortex mixer

Protocol for Preparing a 10 mM Stock Solution
Weigh the Compound: Accurately weigh out a desired amount of Cisd2 agonist 2 powder

(e.g., 1 mg) in a sterile microcentrifuge tube.

Calculate Solvent Volume: To prepare a 10 mM stock solution from 1 mg of powder (MW =

306.34), calculate the required volume of DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

Volume (L) = 0.001 g / (0.01 mol/L * 306.34 g/mol ) = 0.0003264 L

Volume (µL) = 326.4 µL.

Dissolve the Compound: Add 326.4 µL of high-purity DMSO to the tube containing 1 mg of

the compound.

Ensure Complete Solubilization: Vortex the tube thoroughly. To aid dissolution, gently heat

the tube to 37°C and sonicate in an ultrasonic bath for 10-15 minutes until the solution is

clear and no particulates are visible.

Store Stock Solution: Aliquot the 10 mM stock solution into sterile, single-use vials and store

at -20°C or -80°C as recommended above.

Protocol for Preparing Working Solutions
Thaw Stock Solution: Thaw a single vial of the 10 mM stock solution at room temperature.
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Dilute to Working Concentration: Prepare the final working concentration by performing a

serial dilution of the stock solution into pre-warmed, sterile cell culture medium.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

Example for 10 µM Working Solution: To prepare 1 mL of a 10 µM working solution, add 1

µL of the 10 mM stock solution to 999 µL of cell culture medium (1:1000 dilution). This

results in a final DMSO concentration of 0.1%.

Apply to Cells: Mix the working solution gently and immediately add it to your cell culture

plates.

Experimental Workflow Diagram

Stock Solution Preparation

Cell Culture Application

Weigh Cisd2 Agonist 2 Powder

Add high-purity DMSO
(e.g., 326.4 µL for 1 mg)

Vortex, warm to 37°C,
and sonicate until clear

Aliquot and store at -80°C (6 months)
or -20°C (1 month)

Thaw one aliquot of stock solution

Dilute stock into pre-warmed
culture medium to desired

working concentration (e.g., 10 µM)

Add working solution to cells.
Include DMSO vehicle control.
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Click to download full resolution via product page

Caption: Workflow for the preparation and use of Cisd2 agonist 2 in cell culture experiments.

Mechanism of Action and Signaling Pathway
Cisd2 is a multifaceted protein essential for maintaining cellular homeostasis, and its activation

has therapeutic potential.

Calcium Homeostasis: Cisd2 is located at the MAM, a critical interface between the ER and

mitochondria. It helps regulate the transfer of Ca²⁺ between these organelles. It interacts

with BCL-2, and this complex can associate with the IP3R Ca²⁺ channel, modulating its

activity. Cisd2 also maintains the function of SERCA pumps, which transport Ca²⁺ from the

cytosol into the ER, thus preventing cytosolic Ca²⁺ overload.

Mitochondrial Function: By maintaining Ca²⁺ balance and ER integrity, Cisd2 prevents

mitochondrial dysfunction, reduces the production of reactive oxygen species (ROS), and

protects against apoptosis and ferroptosis.

Autophagy Regulation: The Cisd2-BCL-2 complex inhibits autophagy by preventing the

dissociation of Beclin-1 (BECN1) from BCL-2.

Activation of Cisd2 via an agonist is expected to enhance these protective functions, promoting

cell survival and homeostasis. Cisd2 has been shown to be involved in several signaling

pathways, including the Akt-Nrf2, TGF-beta1-induced Smad2/3, and Sonic Hedgehog

pathways.

Cisd2 Signaling Pathway Diagram
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Pharmacological Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10861617#cisd2-agonist-2-solubility-and-
preparation-for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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